Cas no 2138209-58-0 (Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• CAS No: 2138209-58-0
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5991441
• PubChem ID: 132327554
• Update Time: 2025-08-04

Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• AKOS034069713
• EN300-657941
• 2138209-58-0
• 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]imidazo[1,2-a]pyridine-2-carboxylic acid
• Z2887848139
• 6-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C24H19N3O4/c28-23(29)21-13-27-12-15(9-10-22(27)26-21)11-25-24(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,12-13,20H,11,14H2,(H,25,30)(H,28,29)
• InChI Key： RABYVSAEAHKZRS-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=CN1C=C(CNC(OCC1C3=C(C=CC=C3)C3=C1C=CC=C3)=O)C=C2

Computed Properties

• Exact Mass: 413.13755610g/mol
• Monoisotopic Mass: 413.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: -4.55±0.41(Predicted)

Additional information on Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-

Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- (CAS No. 2138209-58-0): A Comprehensive Overview

Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- (CAS No. 2138209-58-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazo[1,2-a]pyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The unique chemical architecture of this molecule, featuring a pyridine core and multiple functional groups, makes it a promising candidate for further exploration in drug discovery.

The synthesis of Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- involves a series of intricate chemical transformations that highlight the expertise required in organic synthesis. The presence of a fluorenylmethoxy carbonyl group and an amino methyl side chain contributes to the compound's complexity and reactivity. These structural features are critical for understanding its potential interactions with biological targets and its overall pharmacological profile.

Recent advancements in medicinal chemistry have demonstrated the importance of imidazo[1,2-a]pyridine derivatives in the development of novel therapeutic agents. Studies have shown that this class of compounds exhibits inhibitory activity against various enzymes and receptors involved in critical biological pathways. The Imidazo[1,2-a]pyridine core serves as a scaffold that can be modified to enhance binding affinity and selectivity, making it an attractive platform for drug design.

One of the most compelling aspects of Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- is its potential role in addressing unmet medical needs. Current research is focused on leveraging its structural properties to develop compounds with improved pharmacokinetic profiles and reduced side effects. The fluorenylmethoxy carbonyl moiety, in particular, has been identified as a key feature that can modulate the compound's solubility and metabolic stability, which are crucial factors in drug development.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial experiments have revealed that Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- exhibits significant inhibitory effects on certain kinases and transcription factors. These findings align with the broader trend in drug discovery towards targeting specific molecular mechanisms underlying diseases such as cancer and inflammatory disorders. The amino methyl side chain appears to play a crucial role in these interactions, contributing to the compound's binding affinity and efficacy.

The synthetic route to Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- is a testament to the ingenuity of modern organic chemistry. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions, cyclization processes, and functional group modifications. Each step is carefully optimized to maximize the yield of the desired product while minimizing by-products.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in characterizing this compound. These methods provide detailed information about the molecular structure and purity of Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- , ensuring that it meets the stringent requirements for further biological testing.

Future research directions for Imidazo[1,2-a]pyridine derivatives like this one are likely to focus on optimizing their pharmacological properties through structure-based drug design. Computational modeling techniques can be employed to predict how different structural modifications will affect binding affinity and selectivity. This approach allows researchers to design more effective molecules with fewer experimental trials.

The potential therapeutic applications of Imidazo[1,2-a]pyridine-based compounds are vast. Beyond their role in oncology and inflammation research, these molecules may also find applications in neurodegenerative diseases and infectious disorders. The versatility of the Imidazo[1,2-a]pyridine core makes it a valuable scaffold for developing a wide range of drugs targeting different disease pathways.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- (CAS No. 2138209-58-0) represents a significant advancement in pharmaceutical research. Its unique chemical structure and promising biological activity make it a compelling candidate for further investigation. As research continues to uncover new therapeutic possibilities for imidazo[1,2-a]pyridine derivatives, compounds like this one are poised to play a crucial role in addressing some of today's most pressing medical challenges.